Methyl (1S,3R)-3-aminocyclopentane-1-carboxylate
Cat. No. B8812548
Key on ui cas rn:
625108-11-4
M. Wt: 143.18 g/mol
InChI Key: MLVGJFMHFIQWQZ-NTSWFWBYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[CH3:14][OH:15].[NH2:1][CH:2]1[CH2:3][CH:4]([C:7](=[O:8])[OH:9])[CH2:5][CH2:6]1.[S:10]([Cl:11])([Cl:12])=[O:13]>>[NH2:1][CH:2]1[CH2:3][CH:4]([C:7]([O:8][CH3:14])=[O:9])[CH2:5][CH2:6]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
NC1CCC(C(=O)O)C1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=S(Cl)Cl
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC(=O)C1CCC(N)C1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[CH3:14][OH:15].[NH2:1][CH:2]1[CH2:3][CH:4]([C:7](=[O:8])[OH:9])[CH2:5][CH2:6]1.[S:10]([Cl:11])([Cl:12])=[O:13]>>[NH2:1][CH:2]1[CH2:3][CH:4]([C:7]([O:8][CH3:14])=[O:9])[CH2:5][CH2:6]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
NC1CCC(C(=O)O)C1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=S(Cl)Cl
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC(=O)C1CCC(N)C1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[CH3:14][OH:15].[NH2:1][CH:2]1[CH2:3][CH:4]([C:7](=[O:8])[OH:9])[CH2:5][CH2:6]1.[S:10]([Cl:11])([Cl:12])=[O:13]>>[NH2:1][CH:2]1[CH2:3][CH:4]([C:7]([O:8][CH3:14])=[O:9])[CH2:5][CH2:6]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
NC1CCC(C(=O)O)C1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=S(Cl)Cl
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC(=O)C1CCC(N)C1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
